Cas no 478646-32-1 (benzyl N-[(3R)-piperidin-3-yl]carbamate)

Benzyl N-[(3R)-piperidin-3-yl]carbamate is a chiral piperidine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its stereospecific (R)-configuration ensures precise enantioselectivity, making it valuable for the development of biologically active compounds. The benzyl carbamate protecting group enhances stability while allowing selective deprotection under mild conditions, facilitating further functionalization. This compound is particularly useful in the synthesis of alkaloids, peptidomimetics, and other nitrogen-containing heterocycles. Its well-defined structure and high purity make it a reliable building block for medicinal chemistry applications, including the design of enzyme inhibitors and receptor modulators. Proper handling under inert conditions is recommended to maintain integrity.

benzyl N-[(3R)-piperidin-3-yl]carbamate structure

478646-32-1 structure

Product Name:benzyl N-[(3R)-piperidin-3-yl]carbamate

CAS No:478646-32-1

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

MDL:MFCD04115318

CID:328482

PubChem ID:1514176

Update Time:2025-06-13

benzyl N-[(3R)-piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- (R)-Benzyl piperidin-3-ylcarbamate
- (R)-3-(Cbz-amino)piperidine
- (R)-3-N-CBZ-AMINO-PIPERIDINE
- C13H18N2O2
- Carbamic acid, N-(3R)-3-piperidinyl-, phenylmethylester
- R-3-CBZ-AMINOPIPERIDINE
- (R)-3-N-Cbz-Aminopiperidine
- (R)-Piperidin-3-yl-carbamic acid benzyl ester
- benzyl N-[(3R)-piperidin-3-yl]carbamate
- Benzyl (3R)-piperidin-3-ylcarbamate
- Carbamic acid, (3R)-3-piperidinyl-, phenylmethyl ester
- PubChem15195
- (r)-3-cbz-aminopiperidine
- GEHZGURGZRSODK-GFCCVEGCSA-N
- benzyl(3r)-piperidin-3-ylcarbamate
- AKO
- A827363
- benzyl N-[(3R)-3-piperidyl]carbamate
- 478646-32-1
- (phenylmethyl) N-[(3R)-piperidin-3-yl]carbamate
- DTXSID50363798
- AM100865
- N-[(3R)-3-piperidinyl]carbamic acid (phenylmethyl) ester
- SCHEMBL3316063
- A13407
- (r)-benzylpiperidin-3-ylcarbamate
- (R)-Piperidin-3-ylcarbamic acid benzyl ester
- AKOS015855348
- benzyl N-[(3R)-3-piperidyl]carbamate;(R)-3-N-CBZ-AMINO-PIPERIDINE
- DS-13930
- CS-W003179
- AKOS015909203
- MFCD04115318
- MDL： MFCD04115318
- Inchi： 1S/C13H18N2O2/c16-13(15-12-7-4-8-14-9-12)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,15,16)/t12-/m1/s1
- InChI Key： GEHZGURGZRSODK-GFCCVEGCSA-N
- SMILES： O(CC1C=CC=CC=1)C(N[C@H]1CNCCC1)=O

Computed Properties

Exact Mass: 234.13700
Monoisotopic Mass: 234.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4
XLogP3: 1.6

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 396.3°C at 760 mmHg
Flash Point: 193.5°C
Refractive Index: 1.557
Solubility: Slightly soluble (3.5 g/l) (25 º C),
PSA: 50.36000
LogP: 2.38450

benzyl N-[(3R)-piperidin-3-yl]carbamate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261;P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： 26-37
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

benzyl N-[(3R)-piperidin-3-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	034398-250mg	R)-3-N-Cbz-Amino-piperidine	478646-32-1	97%	250mg	￡23.00	2022-03-01
Fluorochem	034398-5g	R)-3-N-Cbz-Amino-piperidine	478646-32-1	97%	5g	￡173.00	2022-03-01
Fluorochem	034398-10g	R)-3-N-Cbz-Amino-piperidine	478646-32-1	97%	10g	￡306.00	2022-03-01
AstaTech	57869-1/G	(R)-3-N-CBZ-AMINO-PIPERIDINE	478646-32-1	97%	1g	$70	2023-09-16
AstaTech	57869-5/G	(R)-3-N-CBZ-AMINO-PIPERIDINE	478646-32-1	97%	5g	$233	2023-09-16
AstaTech	57869-10/G	(R)-3-N-CBZ-AMINO-PIPERIDINE	478646-32-1	97%	10g	$432	2023-09-16
Fluorochem	034398-1g	R)-3-N-Cbz-Amino-piperidine	478646-32-1	97%	1g	￡56.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AN611-200mg	benzyl N-[(3R)-piperidin-3-yl]carbamate	478646-32-1	97%	200mg	123.0CNY	2021-08-04
abcr	AB168981-250 mg	(R)-3-N-Cbz-aminopiperidine, 97%; .	478646-32-1	97%	250 mg	€95.30	2023-07-20
abcr	AB168981-1 g	(R)-3-N-Cbz-aminopiperidine, 97%; .	478646-32-1	97%	1 g	€135.50	2023-07-20

benzyl N-[(3R)-piperidin-3-yl]carbamate Related Literature

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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

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Additional information on benzyl N-[(3R)-piperidin-3-yl]carbamate

Comprehensive Overview of Benzyl N-[(3R)-piperidin-3-yl]carbamate (CAS No. 478646-32-1)

Benzyl N-[(3R)-piperidin-3-yl]carbamate (CAS No. 478646-32-1) is a chiral carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its piperidine backbone and benzyl carbamate functional group, has garnered attention due to its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique stereochemistry at the 3R position of the piperidine ring makes it a valuable intermediate for asymmetric synthesis.

In recent years, the demand for chiral building blocks like Benzyl N-[(3R)-piperidin-3-yl]carbamate has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, which aligns with current trends in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's carbamate group also offers stability and bioavailability advantages, making it a hotspot for prodrug design.

The synthesis of CAS No. 478646-32-1 typically involves stereoselective reactions, often employing catalytic asymmetric hydrogenation or enzymatic resolution techniques. These methods are frequently discussed in green chemistry forums, as the industry shifts toward sustainable synthesis practices. Analytical techniques like HPLC chiral separation and X-ray crystallography are critical for verifying its enantiomeric purity, a key concern for regulatory compliance in drug development.

From an SEO perspective, users often search for "Benzyl N-[(3R)-piperidin-3-yl]carbamate supplier" or "CAS 478646-32-1 price," reflecting commercial interest. Academic queries include "mechanism of action of piperidine carbamates" and "3R-piperidin-3-yl applications," highlighting its research relevance. The compound's role in peptide mimetics and GPCR-targeted drugs also aligns with trending topics in bioorganic chemistry.

In summary, Benzyl N-[(3R)-piperidin-3-yl]carbamate exemplifies the intersection of chiral chemistry and pharmacology. Its versatility and structural specificity position it as a critical tool for advancing next-generation therapeutics, while its synthesis challenges inspire innovation in catalytic methodologies. As the scientific community continues to explore its potential, this compound remains a focal point for both industrial and academic research.